Cas no 55789-07-6 (2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-)
55789-07-6 structure
Product Name:2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-
CAS No:55789-07-6
MF:C18H16O4
MW:296.317245483398
CID:335825
PubChem ID:71441489
Update Time:2025-04-19
2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)- Chemical and Physical Properties
Names and Identifiers
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- 2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)-
- 4,8-dihydroxy-3-(1-phenylpropyl)chromen-2-one
- 4,8-Dihydroxy-3-(1-phenylpropyl)-2H-1-benzopyran-2-one
- DTXSID60850422
- 55789-07-6
-
- Inchi： 1S/C18H16O4/c1-2-12(11-7-4-3-5-8-11)15-16(20)13-9-6-10-14(19)17(13)22-18(15)21/h3-10,12,19-20H,2H2,1H3
- InChI Key： DKNXIPNBVAVYAP-UHFFFAOYSA-N
- SMILES： O1C2C(=CC=CC=2C(=C(C1=O)C(C1C=CC=CC=1)CC)O)O
Computed Properties
- Exact Mass: 296.10485899g/mol
- Monoisotopic Mass: 296.10485899g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 22
- Rotatable Bond Count: 3
- Complexity: 450
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 66.8Ų
2H-1-Benzopyran-2-one, 4,8-dihydroxy-3-(1-phenylpropyl)- Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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